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Compound of Interest

Compound Name: Mito-LND

Cat. No.: B8146257 Get Quote

For Immediate Reference: This document provides essential safety and logistical guidance for

the proper disposal of Mito-LND. Adherence to these procedures is critical for ensuring

personnel safety and regulatory compliance. As a trusted partner in your research, we aim to

provide value beyond the product itself by being a preferred source for laboratory safety and

chemical handling information.

Mito-LND is a mitochondria-targeted inhibitor of oxidative phosphorylation used in research.[1]

Proper disposal is crucial due to its chemical nature and biological activity. This guide outlines

the necessary steps for the safe handling and disposal of Mito-LND waste.

Hazard Profile and Safety Data
While a specific Safety Data Sheet (SDS) for Mito-LND is not readily available in the public

domain, the SDS for its parent compound, lonidamine, provides critical safety information.

Mito-LND should be handled with the assumption that it carries similar risks.

Key Hazards of Lonidamine (and by extension, Mito-LND):
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Hazard Statement Classification Precautionary Measures

H302: Harmful if swallowed Acute toxicity, oral

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling. If swallowed, call a

poison center or doctor.[2]

H315: Causes skin irritation Skin corrosion/irritation

Wear protective gloves. If skin

irritation occurs, get medical

advice/attention. Take off

contaminated clothing and

wash before reuse.[2]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation

Wear eye protection/face

protection. If in eyes, rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.[2]

H351: Suspected of causing

cancer
Carcinogenicity

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

Use personal protective

equipment as required.[2]

H360: May damage fertility or

the unborn child
Reproductive toxicity

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

Use personal protective

equipment as required.

Given that Mito-LND induces the formation of reactive oxygen species (ROS), appropriate

precautions for handling such compounds, including working in a well-ventilated area and using
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proper personal protective equipment (PPE), should be followed.

Experimental Protocols: Disposal of Mito-LND
The following protocol provides a general framework for the safe disposal of Mito-LND as

hazardous chemical waste. This procedure is based on best practices for handling indazole

derivatives and other potentially hazardous research chemicals.

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling Mito-LND waste, ensure you are

wearing appropriate PPE, including:

Chemical safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A laboratory coat

Closed-toe shoes

Waste Segregation:

Solid Waste: Collect all solid Mito-LND waste, including unused product, contaminated

consumables (e.g., weighing paper, pipette tips, gloves), in a dedicated, leak-proof, and

clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Mito-LND (e.g., solutions in DMSO or

other solvents) in a separate, sealed, and compatible hazardous waste container. Do not

mix with aqueous waste streams unless specifically permitted by your institution's

Environmental Health and Safety (EHS) department.

Sharps: Any sharps contaminated with Mito-LND should be disposed of in a designated

sharps container for hazardous chemical waste.

Container Labeling:

Clearly label all waste containers with "Hazardous Waste."
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Include the full chemical name: "Mito-LND (Mito-Lonidamine)".

List all components of the waste, including solvents.

Indicate the approximate concentrations and volumes.

Include the date of waste accumulation and the name of the principal investigator or

laboratory.

Storage of Waste:

Store sealed hazardous waste containers in a designated, well-ventilated, and secure

area.

Use secondary containment to prevent spills.

Store away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Follow all institutional procedures for waste disposal.

Do not dispose of Mito-LND waste down the drain or in the regular trash.

Mito-LND Disposal Workflow
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Caption: Disposal workflow for Mito-LND.

Disclaimer: This guide is intended for informational purposes and is based on general

principles of laboratory safety and chemical waste management. Always consult the specific

Safety Data Sheet for any chemical you are working with and follow all local, state, and federal
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regulations, as well as your institution's specific policies and procedures for hazardous waste

disposal. If a Safety Data Sheet for Mito-LND is not provided by your supplier, request one. In

the absence of a specific SDS, the precautionary principle should be applied, treating the

substance as hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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